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Compound of Interest

Compound Name:
(R)-2-Amino-5-phenylpentanoic

acid

CAS No.:
2046-19-7; 34993-02-7; 36061-08-

2

Cat. No.: B2811883

Get Quote

Executive Summary & Strategic Context
(R)-2-Amino-5-phenylpentanoic acid (also known as (R)-5-Phenylnorvaline) is a non-

proteinogenic amino acid frequently employed as a scaffold in peptidomimetic drug design and

as a chiral intermediate in the synthesis of neutral endopeptidase inhibitors.

Unlike standard amino acids (e.g., Phenylalanine), the extended alkyl chain of this molecule

introduces specific folding properties and lipophilicity profiles critical for bioavailability. However,

this structural extension presents unique characterization challenges—specifically,

distinguishing it from its lower homologs (Phenylalanine, Homophenylalanine) and quantifying

enantiomeric excess (ee) generated during asymmetric synthesis (e.g., via enzymatic

resolution or asymmetric hydrogenation).

This guide provides a rigorous, comparative 1H-NMR framework to validate structural integrity

and chiral purity, moving beyond simple peak listing to causal spectral analysis.
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Comparative Analysis: Target vs. Homologs
To validate the identity of (R)-2-Amino-5-phenylpentanoic acid, one must confirm the alkyl

chain length. The "migration" of the benzylic proton signal is the primary spectral indicator of

chain elongation.

Table 1: Chemical Shift Fingerprint Comparison
(Solvent: CD3OD/D2O)

Feature
Phenylalanine

(n=1)
Homophenylala

nine (n=2)

(R)-5-

Phenylnorvaline

(Target, n=3)

Diagnostic

Value

-Proton 3.99 (dd) ~3.50 (t/dd) 3.71 (t)

Coupling pattern

simplifies as

sidechain

flexibility

increases.

Benzylic Protons 3.10 - 3.30 ~2.70 2.69 (t)

Critical: Upfield

shift confirms

separation from

the electron-

withdrawing

-center.

Internal Chain None
2.15 (

-CH2)
1.70 - 1.85 (m)

Appearance of

multiplet region (

) confirms n=3

chain length.

Aromatic Region 7.30 - 7.45 7.20 - 7.35 7.25 - 7.42

Minimal change;

not diagnostic for

chain length.
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Analytic Insight: In Phenylalanine, the benzylic protons (

) are strongly des-shielded by both the phenyl ring and the adjacent

-amine/carboxyl group. In the target molecule, the benzylic protons (

) are isolated from the polar headgroup, resulting in a distinct upfield shift to ~2.69

ppm.

Experimental Protocol: 1H-NMR Characterization
Objective: Obtain a high-resolution spectrum suitable for structural validation and impurity

profiling.

Materials
Analyte: (R)-2-Amino-5-phenylpentanoic acid (>5 mg).

Solvent A (Structural): Methanol-d4 (CD3OD) – Preferred for sharp signals and suppression

of exchangeable protons.

Solvent B (Chiral/Conformational): DMSO-d6 – Required if observing amide/amine protons is

necessary.

Internal Standard: TMS (0.00 ppm) or residual solvent peak (CD3OD: 3.31 ppm).

Method: Standard Acquisition (CD3OD)
Sample Prep: Dissolve 5-10 mg of sample in 0.6 mL CD3OD. Ensure complete dissolution;

sonicate if necessary.

Note: If the sample is the HCl salt, the

-proton may shift slightly downfield due to the cationic ammonium group.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b2811883/docs?utm_src=pdf-body#1h-nmr-characterization-guide-r-2-amino-5-phenylpentanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2811883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acquisition Parameters:

Frequency: 400 MHz or higher.[1]

Pulse Angle: 30° or 90°.

Relaxation Delay (D1):

2.0 s (Ensure full relaxation of benzylic protons).

Scans (NS): 16–64.

Processing:

Line Broadening (LB): 0.3 Hz.

Baseline Correction: Polynomial or Spline.

Expected Spectral Data (CD3OD, 400 MHz)
7.42 – 7.25 (m, 5H): Phenyl group protons.[2]

3.71 (t, J = 6.0 Hz, 1H):

-CH. The triplet splitting indicates coupling to the adjacent

-CH2.

2.69 (t, J = 6.4 Hz, 2H):

-CH2 (Benzylic).

1.85 (m, 2H):

-CH2. (Deshielded relative to

due to proximity to the chiral center).

1.70 (m, 2H):

-CH2.
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Advanced Characterization: Chiral Purity &
Impurities
Since 1H-NMR in achiral solvents cannot distinguish enantiomers, specific protocols are

required to verify the (R)-configuration.

Chiral Discrimination Protocol (CSA Method)
To differentiate (R) from (S), use a Chiral Solvating Agent (CSA).

Baseline: Record spectrum of the sample in CDCl3 (or CD3OD) + 1 eq. NaOD (to solubilize

if using free acid).

Titration: Add 1–2 equivalents of (R)-(-)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate or

Mosher's Acid (MTPA).

Observation: Focus on the

-proton (

3.71).

Result: In a racemic mixture, the

-proton signal will split into two distinct multiplets (diastereomeric complexes).

Success Criterion: A single set of signals confirms high enantiomeric excess (>95% ee).

Impurity Profiling (Synthesis-Specific)
Common synthesis involves the hydrogenation of L-Styryl Alanine.

Critical Impurity: Unreduced alkene.

Detection: Scan the

6.0 – 6.8 ppm region.
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Alert: Any doublets or multiplets in this region indicate incomplete hydrogenation of the

styryl double bond.

Visualization of Structural Logic
Diagram 1: Assignment & Connectivity Logic
This diagram illustrates the scalar coupling network (COSY correlations) used to assign the

alkyl chain protons definitively.
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Caption: COSY Connectivity Map. Dashed lines represent scalar couplings (

) observed in 2D-NMR, confirming the contiguous alkyl chain connecting the chiral center to the
phenyl ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/L-2-Amino-5-phenyl-pentanoic-acid
https://www.chemicalbook.com/synthesis/l-2-amino-5-phenyl-pentanoic-acid.htm
https://pubchem.ncbi.nlm.nih.gov/compound/L-2-Amino-5-phenyl-pentanoic-acid
https://www.chemscene.com/product/34993-02-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-phenylpentanoic-acid
https://aapep.bocsci.com/product/r-2-amino-5-phenylpentanoic-acid-cas-36061-08-2-91013.html
https://pubchem.ncbi.nlm.nih.gov/compound/296866
https://www.benchchem.com/product/b2811883?utm_src=pdf-custom-synthesis#bc-rfq
https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse000990
https://www.chemicalbook.com/synthesis/l-2-amino-5-phenyl-pentanoic-acid.htm
https://pubchem.ncbi.nlm.nih.gov/compound/L-2-Amino-5-phenyl-pentanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/L-2-Amino-5-phenyl-pentanoic-acid
https://www.chemscene.com/product/34993-02-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-phenylpentanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-phenylpentanoic-acid
https://aapep.bocsci.com/product/r-2-amino-5-phenylpentanoic-acid-cas-36061-08-2-91013.html
https://www.benchchem.com/product/b2811883/docs#1h-nmr-characterization-guide-r-2-amino-5-phenylpentanoic-acid
https://www.benchchem.com/product/b2811883/docs#1h-nmr-characterization-guide-r-2-amino-5-phenylpentanoic-acid
https://www.benchchem.com/product/b2811883/docs#1h-nmr-characterization-guide-r-2-amino-5-phenylpentanoic-acid
https://www.benchchem.com/product/b2811883/docs#1h-nmr-characterization-guide-r-2-amino-5-phenylpentanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2811883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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